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Compound of Interest

Compound Name: TCS2002

Cat. No.: B1682947 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

TCS2002, a potent GSK-3β inhibitor. The following procedures are based on general laboratory

safety protocols and the known chemical properties of TCS2002 and its common solvents.

These guidelines are intended for researchers, scientists, and drug development professionals

to ensure safe handling and disposal, thereby minimizing environmental impact and

maintaining a safe laboratory environment.

TCS2002 Chemical and Physical Properties
A summary of the key quantitative data for TCS2002 is presented below. This information is

essential for understanding the chemical's characteristics and for making informed decisions on

its handling and disposal.
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Property Value

Chemical Name
2-Methyl-5-[3-[4-(methylsulfinyl)phenyl]-5-

benzofuranyl]-1,3,4-oxadiazole[1][2][3]

Molecular Formula C₁₈H₁₄N₂O₃S[1]

Molecular Weight 338.38 g/mol [1][3]

Purity ≥98%[1][2]

Solubility
Soluble to 100 mM in DMSO and to 25 mM in

ethanol[1]

Storage Store at +4°C[1]

CAS Number 1005201-24-0[1]

Biological Activity
Potent inhibitor of GSK-3β (IC₅₀ = 35 nM)[1][2]

[3]

Experimental Protocol for Proper Disposal of
TCS2002
The following step-by-step protocol should be followed for the safe disposal of TCS2002 and its

associated waste. In the absence of a specific Safety Data Sheet (SDS) for TCS2002, it is

prudent to treat this compound as a potentially hazardous substance.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling TCS2002 and its waste.

2. Waste Segregation and Collection:

Solid TCS2002 Waste:

Collect any unused or expired solid TCS2002 in a clearly labeled, sealed container.
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The label should include "Hazardous Waste," the chemical name "TCS2002," and the

approximate quantity.

Contaminated Labware:

Dispose of all single-use items contaminated with TCS2002, such as pipette tips,

microfuge tubes, and gloves, in a designated hazardous waste container for solid

chemical waste.

Non-disposable glassware should be decontaminated by rinsing with a suitable solvent

(e.g., ethanol), and the rinsate collected as hazardous liquid waste.

Liquid TCS2002 Waste (DMSO and Ethanol Solutions):

Do not pour TCS2002 solutions down the drain.[4][5] Both DMSO and ethanol solutions

must be collected as hazardous chemical waste.

Use separate, clearly labeled, and sealable containers for DMSO-based and ethanol-

based solutions to avoid potential chemical reactions.

Labels should indicate "Hazardous Waste," the solvent (e.g., "DMSO Waste with

TCS2002" or "Ethanol Waste with TCS2002"), and an estimate of the TCS2002
concentration.

Ethanol is a flammable liquid and should be handled accordingly, away from ignition

sources.[6]

DMSO can facilitate the absorption of other chemicals through the skin, so extra care

should be taken when handling DMSO solutions.[7]

3. Storage of Hazardous Waste:

Store all hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure that waste containers are kept closed except when adding waste.[8][9]

Store waste containers in secondary containment to prevent spills.
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4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of all TCS2002 hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal.

Logical Workflow for TCS2002 Disposal
The following diagram illustrates the decision-making process for the proper disposal of

TCS2002 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: TCS2002 Waste Generated

Identify Waste Type

Solid TCS2002 or
Contaminated Labware

 Solid 

Liquid TCS2002 Solution

 Liquid 

Collect in Labeled
Solid Hazardous
Waste Container

Identify Solvent

DMSO Solution

 DMSO 

Ethanol Solution

 Ethanol 

Collect in Labeled
DMSO Hazardous
Waste Container

Collect in Labeled
Ethanol Hazardous
Waste Container

Store in Designated
Satellite Accumulation Area

Arrange for EHS Pickup
and Disposal

Click to download full resolution via product page

Caption: TCS2002 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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